Cas no 31137-74-3 (SYM 2081)

SYM 2081 structure
SYM 2081 structure
Product Name:SYM 2081
CAS No:31137-74-3
MF:C6H11NO4
MW:161.155842065811
CID:320151
PubChem ID:95883
Update Time:2025-04-19

SYM 2081 Chemical and Physical Properties

Names and Identifiers

    • L-Glutamic acid,4-methyl-, (4R)-
    • (2S,4R)-4-Methylglut
    • (2S,4R)-4-Methylglutamic Acid
    • METHYLGLUTAMIC ACID
    • SYM 2081
    • (2S,4R)-2-azaniumyl-4-methylpentanedioate
    • 31137-74-3
    • (2S,4R)-4-Methylglutamic acid, solid
    • ZT535SY4KJ
    • DTXSID901300044
    • BDBM50031704
    • (2S,4R)-2-Amino-4-methyl-pentanedioic acid
    • PQ76GL74VZ
    • SCHEMBL594187
    • NCGC00024860-01
    • KRKRAOXTGDJWNI-DMTCNVIQSA-N
    • MFCD00937765
    • UNII-PQ76GL74VZ
    • AKOS006273726
    • L-Glutamic acid, 4-methyl-, (4R)-
    • SR-01000597438
    • SYM
    • 4-Methyl-DL-glutamic acid, erythro-
    • HY-101310
    • 4-Methylglutamate
    • (2S,4R)-4-methyl glutamic acid
    • 2S,4R-4-Methylglutamate
    • DL-Glutamic acid, 4-methyl-, erythro-
    • Biomol-NT_000218
    • (2S,4R)-2-amino-4-methylpentanedioicacid
    • UNII-6B8Q87JVZ7
    • SYM-2081
    • (2S, 4R)-4-methyl glutamic acid
    • CHEMBL288166
    • (4r)-4-methyl-l-glutamic acid
    • NS00068408
    • Tocris-0903
    • 4-Methyl-L-glutamic acid, (4R)-
    • Glutamic acid, 4-methyl- (VAN)
    • NCGC00024860-02
    • SR-01000597438-1
    • 2-Amino-4-methyl-pentanedioic acid
    • J-018254
    • (2S,4R)-2-amino-4-methylpentanedioic acid
    • 4-Methyl-D-glutamic acid, (4RS)-
    • CS-0021132
    • CHEBI:228160
    • BPBio1_001308
    • rel-(4S)-4-Methyl-D-glutamic acid
    • 6B8Q87JVZ7
    • threo-gamma-Methylglutamate
    • D-Glutamic acid, 4-methyl-, (4S)-rel-
    • NSC 41355
    • erythro-(2S,4R)-4-methyl-L-glutamic acid
    • 77842-39-8
    • UNII-ZT535SY4KJ
    • EX-A8807
    • BRD-K72106461-001-02-1
    • G12904
    • TS-08016
    • DA-67877
    • Inchi: 1S/C6H11NO4/c1-3(5(8)9)2-4(7)6(10)11/h3-4H,2,7H2,1H3,(H,8,9)(H,10,11)/t3-,4+/m1/s1
    • InChI Key: KRKRAOXTGDJWNI-DMTCNVIQSA-N
    • SMILES: OC([C@H](C)C[C@@H](C(=O)O)N)=O

Computed Properties

  • Exact Mass: 161.06900
  • Monoisotopic Mass: 161.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • Tautomer Count: nothing
  • XLogP3: -1.6
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Color/Form: White solid
  • Density: 1.3482 (rough estimate)
  • Boiling Point: 287.44°C (rough estimate)
  • Refractive Index: 1.4230 (estimate)
  • Solubility: H2O: >10 mg/mL
  • PSA: 100.62000
  • LogP: 0.20940
  • Solubility: water

SYM 2081 Security Information

  • WGK Germany:3

SYM 2081 Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

SYM 2081 Pricemore >>

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SYM 2081 Production Method

SYM 2081 Related Literature

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